Cas no 2172135-11-2 (3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidomethyl}-5-methylhexanoic acid)
3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidomethyl}-5-methylhexanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidomethyl}-5-methylhexanoic acid
- 2172135-11-2
- 3-{[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylbutanamido]methyl}-5-methylhexanoic acid
- EN300-1485239
-
- Inchi: 1S/C28H36N2O5/c1-17(2)13-20(14-26(31)32)15-29-27(33)18(3)19(4)30-28(34)35-16-25-23-11-7-5-9-21(23)22-10-6-8-12-24(22)25/h5-12,17-20,25H,13-16H2,1-4H3,(H,29,33)(H,30,34)(H,31,32)
- InChI Key: FPLARHAWGWCXTN-UHFFFAOYSA-N
- SMILES: O(C(NC(C)C(C)C(NCC(CC(=O)O)CC(C)C)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2
Computed Properties
- Exact Mass: 480.26242225g/mol
- Monoisotopic Mass: 480.26242225g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 35
- Rotatable Bond Count: 12
- Complexity: 704
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 3
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.8
- Topological Polar Surface Area: 105Ų
3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidomethyl}-5-methylhexanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1485239-0.05g |
3-{[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylbutanamido]methyl}-5-methylhexanoic acid |
2172135-11-2 | 0.05g |
$2829.0 | 2023-06-06 | ||
| Enamine | EN300-1485239-0.1g |
3-{[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylbutanamido]methyl}-5-methylhexanoic acid |
2172135-11-2 | 0.1g |
$2963.0 | 2023-06-06 | ||
| Enamine | EN300-1485239-0.25g |
3-{[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylbutanamido]methyl}-5-methylhexanoic acid |
2172135-11-2 | 0.25g |
$3099.0 | 2023-06-06 | ||
| Enamine | EN300-1485239-0.5g |
3-{[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylbutanamido]methyl}-5-methylhexanoic acid |
2172135-11-2 | 0.5g |
$3233.0 | 2023-06-06 | ||
| Enamine | EN300-1485239-1.0g |
3-{[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylbutanamido]methyl}-5-methylhexanoic acid |
2172135-11-2 | 1g |
$3368.0 | 2023-06-06 | ||
| Enamine | EN300-1485239-2.5g |
3-{[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylbutanamido]methyl}-5-methylhexanoic acid |
2172135-11-2 | 2.5g |
$6602.0 | 2023-06-06 | ||
| Enamine | EN300-1485239-5.0g |
3-{[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylbutanamido]methyl}-5-methylhexanoic acid |
2172135-11-2 | 5g |
$9769.0 | 2023-06-06 | ||
| Enamine | EN300-1485239-10.0g |
3-{[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylbutanamido]methyl}-5-methylhexanoic acid |
2172135-11-2 | 10g |
$14487.0 | 2023-06-06 | ||
| Enamine | EN300-1485239-50mg |
3-{[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylbutanamido]methyl}-5-methylhexanoic acid |
2172135-11-2 | 50mg |
$2829.0 | 2023-09-28 | ||
| Enamine | EN300-1485239-100mg |
3-{[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylbutanamido]methyl}-5-methylhexanoic acid |
2172135-11-2 | 100mg |
$2963.0 | 2023-09-28 |
3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidomethyl}-5-methylhexanoic acid Related Literature
-
M. Zeiger,N. Jäckel,P. Strubel,L. Borchardt,R. Reinhold,W. Nickel,J. Eckert,V. Presser,S. Kaskel J. Mater. Chem. A, 2015,3, 17983-17990
-
Joseph W. Bennett,Diamond T. Jones,Blake G. Hudson,Joshua Melendez-Rivera,Robert J. Hamers,Sara E. Mason Environ. Sci.: Nano, 2020,7, 1642-1651
-
Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
-
Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
Additional information on 3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidomethyl}-5-methylhexanoic acid
Comprehensive Overview of 3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidomethyl}-5-methylhexanoic acid (CAS No. 2172135-11-2)
The compound 3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidomethyl}-5-methylhexanoic acid (CAS No. 2172135-11-2) is a highly specialized chemical entity widely utilized in peptide synthesis and pharmaceutical research. Its unique structure, featuring a fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group, makes it invaluable for solid-phase peptide synthesis (SPPS). Researchers and biochemists frequently seek this compound due to its role in facilitating the controlled assembly of amino acids, a critical step in drug discovery and development.
In recent years, the demand for Fmoc-protected amino acid derivatives like 3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidomethyl}-5-methylhexanoic acid has surged, driven by advancements in peptide-based therapeutics. With the rise of personalized medicine and biologics, this compound has garnered attention for its application in creating targeted therapies for conditions such as diabetes, cancer, and autoimmune diseases. Its compatibility with automated synthesizers further enhances its appeal in high-throughput screening environments.
The CAS No. 2172135-11-2 is often associated with queries related to peptide coupling reagents, Fmoc deprotection, and side-chain modifications. These keywords reflect the compound's versatility in organic chemistry workflows. Additionally, its stability under mild acidic conditions makes it a preferred choice for researchers aiming to minimize side reactions during synthesis. The growing interest in green chemistry has also prompted investigations into eco-friendly alternatives for Fmoc removal, further highlighting the relevance of this compound.
From a structural perspective, the 2-methylbutanamidomethyl and 5-methylhexanoic acid moieties contribute to the compound's lipophilicity, which is crucial for membrane permeability in drug design. This attribute aligns with the pharmaceutical industry's focus on improving bioavailability and drug delivery systems. As such, 3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidomethyl}-5-methylhexanoic acid is frequently cited in patents and publications exploring novel therapeutic agents.
In summary, 3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidomethyl}-5-methylhexanoic acid (CAS No. 2172135-11-2) represents a cornerstone in modern peptide chemistry. Its applications span from academic research to industrial-scale drug production, addressing key challenges in bioconjugation and molecular engineering. As the scientific community continues to explore its potential, this compound remains a subject of ongoing innovation and optimization.
2172135-11-2 (3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidomethyl}-5-methylhexanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)